Cas no 1479004-17-5 (2-(2-Methoxy-2-oxoethyl)furan-3-carboxylic acid)

• Product Name: 2-(2-Methoxy-2-oxoethyl)furan-3-carboxylic acid
• CAS No: 1479004-17-5
• MF: C₈H₈O₅
• MW: 184.146122932434
• MDL: MFCD28246396
• CID: 4601640
• PubChem ID: 91662907
• Update Time: 2024-03-01

2-(2-Methoxy-2-oxoethyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-2-oxoethyl)furan-3-carboxylic acid
• 2-(2-Methoxy-2-oxoethyl)-3-furancarboxylic acid
• Z1983080439
• 2-(2-Methoxy-2-oxoethyl)furan-3-carboxylic acid

• MDL： MFCD28246396
• Inchi： 1S/C8H8O5/c1-12-7(9)4-6-5(8(10)11)2-3-13-6/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： PJSWXHMSYOEMNI-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1CC(=O)OC

Computed Properties

• Exact Mass: 184.03717335g/mol
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 296.6±25.0 °C at 760 mmHg
• Flash Point: 133.2±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-Methoxy-2-oxoethyl)furan-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids